- ASK1 inhibitor and preparation method and use thereof, World Intellectual Property Organization, , ,
Cas no 959755-96-5 (ethyl 4-bromo-1,3-thiazole-2-carboxylate)
Ethyl 4-bromo-1,3-thiazole-2-carboxylate is a brominated thiazole derivative with significant utility in organic synthesis and pharmaceutical research. Its reactive bromine substituent at the 4-position enables further functionalization through cross-coupling reactions, such as Suzuki or Negishi couplings, making it a versatile intermediate. The ester group at the 2-position provides additional reactivity for hydrolysis or transesterification. This compound is particularly valuable in the development of heterocyclic compounds, agrochemicals, and bioactive molecules. High purity and consistent quality ensure reliable performance in synthetic applications. Its stability under standard storage conditions further enhances its practicality for laboratory and industrial use.
959755-96-5 structure
Product Name:ethyl 4-bromo-1,3-thiazole-2-carboxylate
CAS No:959755-96-5
MF:C6H6BrNO2S
MW:236.086339473724
MDL:MFCD11044971
CID:1040388
PubChem ID:49757955
Update Time:2025-06-07
ethyl 4-bromo-1,3-thiazole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-bromothiazole-2-carboxylate
- ethyl 4-bromo-1,3-thiazole-2-carboxylate
- 4-bromothiazole-2-carboxylic acid ethyl ester
- CFRQYWHXWNRQAP-UHFFFAOYSA-N
- GS-6194
- SCHEMBL1476131
- AKOS015834963
- 959755-96-5
- MFCD11044971
- DTXSID40677795
- CS-0049473
- SY097147
- ethyl4-bromothiazole-2-carboxylate
- PB13326
- DB-080387
-
- MDL： MFCD11044971
- Inchi： 1S/C6H6BrNO2S/c1-2-10-6(9)5-8-4(7)3-11-5/h3H,2H2,1H3
- InChI Key： CFRQYWHXWNRQAP-UHFFFAOYSA-N
- SMILES： O=C(C1SC=C(Br)N=1)OCC
Computed Properties
- Exact Mass: 234.93000
- Monoisotopic Mass: 234.93026g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 67.4Ų
Experimental Properties
- PSA: 67.43000
- LogP: 2.08230
ethyl 4-bromo-1,3-thiazole-2-carboxylate Customs Data
- HS CODE：2934100090
- Customs Data：
China Customs Code:
2934100090Overview:
2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
ethyl 4-bromo-1,3-thiazole-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 228823-1g |
Ethyl 4-bromothiazole-2-carboxylate |
959755-96-5 | 95% | 1g |
￡93.00 | 2022-02-28 | |
| Fluorochem | 228823-5g |
Ethyl 4-bromothiazole-2-carboxylate |
959755-96-5 | 95% | 5g |
￡279.00 | 2022-02-28 | |
| Fluorochem | 228823-10g |
Ethyl 4-bromothiazole-2-carboxylate |
959755-96-5 | 95% | 10g |
￡488.00 | 2022-02-28 | |
| Fluorochem | 228823-25g |
Ethyl 4-bromothiazole-2-carboxylate |
959755-96-5 | 95% | 25g |
￡882.00 | 2022-02-28 | |
| abcr | AB454050-1 g |
Ethyl 4-bromothiazole-2-carboxylate; 95% |
959755-96-5 | 1g |
€179.00 | 2023-04-22 | ||
| abcr | AB454050-5 g |
Ethyl 4-bromothiazole-2-carboxylate; 95% |
959755-96-5 | 5g |
€451.00 | 2023-04-22 | ||
| abcr | AB454050-10 g |
Ethyl 4-bromothiazole-2-carboxylate; 95% |
959755-96-5 | 10g |
€757.00 | 2023-04-22 | ||
| Apollo Scientific | OR55633-1g |
Ethyl 4-bromo-1,3-thiazole-2-carboxylate |
959755-96-5 | 95% | 1g |
£79.00 | 2024-05-23 | |
| Apollo Scientific | OR55633-5g |
Ethyl 4-bromo-1,3-thiazole-2-carboxylate |
959755-96-5 | 95% | 5g |
£263.00 | 2024-05-23 | |
| TRC | E937145-50mg |
Ethyl 4-Bromothiazole-2-carboxylate |
959755-96-5 | 50mg |
$ 50.00 | 2022-06-05 |
ethyl 4-bromo-1,3-thiazole-2-carboxylate Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Chloro(1-methylethyl)magnesium Solvents: Tetrahydrofuran ; 0 °C; 0.5 h, 0 °C
1.2 1 h, 15 °C
1.3 Reagents: Ammonium chloride Solvents: Water
1.2 1 h, 15 °C
1.3 Reagents: Ammonium chloride Solvents: Water
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Chloro(1-methylethyl)magnesium Solvents: Tetrahydrofuran ; 0 °C; 10 min, 0 °C
1.2 0 °C; 15 min, rt
1.3 Reagents: Ammonium chloride Solvents: Water ; rt
1.2 0 °C; 15 min, rt
1.3 Reagents: Ammonium chloride Solvents: Water ; rt
Reference
- Synthesis and biological evaluation of picolinamides and thiazole-2-carboxamides as mGluR5 (metabotropic glutamate receptor 5) antagonists, Bioorganic & Medicinal Chemistry Letters, 2016, 26(1), 140-144
Production Method 3
Reaction Conditions
1.1 Reagents: Chloro(1-methylethyl)magnesium Solvents: Tetrahydrofuran ; 0 °C; 0.25 h, 0 °C
1.2 Solvents: Tetrahydrofuran ; 0.5 h, rt
1.3 Reagents: Ammonium chloride Solvents: Water
1.2 Solvents: Tetrahydrofuran ; 0.5 h, rt
1.3 Reagents: Ammonium chloride Solvents: Water
Reference
- Triazolopyrazine compounds useful for the treatment of degenerative and inflammatory diseases and their preparation, World Intellectual Property Organization, , ,
ethyl 4-bromo-1,3-thiazole-2-carboxylate Raw materials
ethyl 4-bromo-1,3-thiazole-2-carboxylate Preparation Products
ethyl 4-bromo-1,3-thiazole-2-carboxylate Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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- 1314355-85-5(Methyl 4,5-dibromothiazole-2-carboxylate)
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